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Compound Name: (8-epi)-BW 245C

Cat. No.: B1668153

For Researchers, Scientists, and Drug Development Professionals

Introduction

(8-epi)-BW 245C, also known as BW 246C, is the C-8 diastereomer of the potent prostaglandin
D2 (PGD2) receptor agonist, BW 245C.[1][2] It is a valuable tool for studying the DP1 receptor
signaling pathway. BW 245C is a selective agonist for the DP1 receptor, which is a Gs-protein
coupled receptor.[3] Activation of the DP1 receptor leads to the stimulation of adenylyl cyclase
and a subsequent increase in intracellular cyclic adenosine monophosphate (cCAMP). This
pathway is involved in various physiological processes, including the inhibition of platelet
aggregation and the regulation of immune responses.[4][5] These application notes provide a
comprehensive protocol for the proper dissolution and storage of (8-epi)-BW 245C, along with
a detailed experimental protocol for a functional cell-based cAMP assay to assess its activity.

Product Information

Property Value Reference
Synonyms BW 246C, 8-epi BW 245C [1]
Molecular Formula C19H32N205 [1]
Molecular Weight 368.5 g/mol [1]
Supplied as Crystalline solid [6]
Purity >98% [3]
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Dissolution Protocol
(8-epi)-BW 245C is soluble in various organic solvents and aqueous buffers. The choice of
solvent will depend on the specific experimental requirements.

3.1. Organic Stock Solutions

For preparing high-concentration stock solutions, organic solvents are recommended. These
stock solutions can be stored for extended periods and diluted into aqueous buffers for
experiments.

Solvent Solubility Reference
Dimethylformamide (DMF) ~50 mg/mL [1]
Dimethyl sulfoxide (DMSO) ~50 mg/mL [1]
Ethanol ~50 mg/mL [1]

Protocol for Preparing a 10 mM DMSO Stock Solution:

o Weigh the Compound: Accurately weigh the desired amount of (8-epi)-BW 245C solid. For
example, to prepare 1 mL of a 10 mM stock solution, weigh 0.3685 mg of the compound.

e Add Solvent: Add the appropriate volume of DMSO to the solid. For 1 mL of a 10 mM
solution, add 100 pL of DMSO.

o Dissolve: Gently vortex or sonicate the solution until the solid is completely dissolved.
o Storage: Store the stock solution at -20°C.

Note: When diluting the organic stock solution into aqueous buffers for biological experiments,
ensure the final concentration of the organic solvent is minimal to avoid any physiological
effects.

3.2. Agueous Solutions
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(8-epi)-BW 245C can also be dissolved directly in aqueous buffers, although its solubility is
lower than in organic solvents.

Buffer Solubility Reference

PBS (pH 7.2) ~2.19 mg/mL [1]

Protocol for Preparing a 1 mg/mL PBS Solution:

Weigh the Compound: Weigh 1 mg of (8-epi)-BW 245C.

Add Buffer: Add 1 mL of PBS (pH 7.2).

Dissolve: Warm the solution gently and vortex until the solid is dissolved.

Usage: It is recommended to prepare aqueous solutions fresh for each experiment and not
to store them for more than one day.[6]

Storage and Stability

Proper storage is crucial to maintain the stability and activity of (8-epi)-BW 245C.

Storage

Form Stability Reference
Temperature
Crystalline Solid -20°C > 4 years [11[3]
Organic Stock
) -20°C > 4 years [11[3]
Solution
Aqueous Solution 4°C <1 day [6]

To prevent degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock
solution into smaller, single-use volumes.[7]

Signaling Pathway
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(8-epi)-BW 245C acts as an agonist at the prostaglandin D2 receptor (DP1), a Gs-protein
coupled receptor. The binding of (8-epi)-BW 245C to the DP1 receptor initiates a signaling
cascade that results in the production of intracellular cAMP.
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Caption: DP1 Receptor Signaling Pathway

Experimental Protocol: Cell-Based cCAMP Assay

This protocol describes a method to measure the increase in intracellular cAMP levels in
response to (8-epi)-BW 245C in a cell line expressing the DP1 receptor.

6.1. Materials

HEK?293 cells stably expressing the human DP1 receptor
¢ Dulbecco's Modified Eagle Medium (DMEM)

o Fetal Bovine Serum (FBS)

 Penicillin-Streptomycin

* (8-epi)-BW 245C

o Forskolin (positive control)

o 3-isobutyl-1-methylxanthine (IBMX)
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e Phosphate-Buffered Saline (PBS)

e CAMP assay kit (e.g., HTRF, ELISA, or luminescence-based)
o White, opaque 384-well plates

6.2. Cell Preparation

e Culture HEK293-DP1 cells in DMEM supplemented with 10% FBS and 1% Penicillin-
Streptomycin at 37°C in a 5% CO2 incubator.

e The day before the assay, seed the cells into 384-well plates at an optimized density to reach
80-90% confluency on the day of the experiment.

6.3. Assay Procedure
e Prepare Reagents:
o Prepare a stock solution of (8-epi)-BW 245C in DMSO as described in section 3.1.

o Prepare a serial dilution of (8-epi)-BW 245C in assay buffer (e.g., PBS with 1 mM IBMX)
to achieve the desired final concentrations.

o Prepare a positive control solution of forskolin in assay buffer.
e Cell Stimulation:

Remove the culture medium from the cells.

o

Wash the cells once with PBS.

[¢]

[¢]

Add the (8-epi)-BW 245C dilutions and controls to the respective wells.

[e]

Incubate the plate at 37°C for 30 minutes.
e CAMP Measurement:

o Lyse the cells according to the cAMP assay kit manufacturer's instructions.
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o Perform the cAMP measurement following the kit's protocol.
6.4. Data Analysis
o Generate a standard curve using the cAMP standards provided in the Kit.

o Determine the concentration of CAMP in each sample by interpolating from the standard
curve.

» Plot the cAMP concentration against the log of the (8-epi)-BW 245C concentration.

 Fit the data to a sigmoidal dose-response curve to determine the EC50 value.
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Caption: Cell-Based cAMP Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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